Cas no 941878-49-5 (3-cyclohexyl-N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}propanamide)

• Product Name: 3-cyclohexyl-N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}propanamide
• CAS No: 941878-49-5
• MF: C₁₆H₂₁N₃O₂S
• MW: 319.421842336655
• CID: 6011223
• PubChem ID: 16933469
• Update Time: 2025-05-19

3-cyclohexyl-N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}propanamide
• 3-cyclohexyl-N-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)propanamide
• 941878-49-5
• 3-cyclohexyl-N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide
• 3-cyclohexyl-N-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanamide
• F2397-0060
• AKOS024646584

• Inchi： 1S/C16H21N3O2S/c1-11-14(15(21)19-9-10-22-16(19)17-11)18-13(20)8-7-12-5-3-2-4-6-12/h9-10,12H,2-8H2,1H3,(H,18,20)
• InChI Key： SOYRGOIOGFECIA-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)N2C=CSC2=NC=1C)(=O)CCC1CCCCC1

Computed Properties

• Exact Mass: 319.13544809g/mol
• Monoisotopic Mass: 319.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87.1Ų

Additional information on 3-cyclohexyl-N-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}propanamide

Professional Introduction to Compound with CAS No. 941878-49-5 and Product Name: 3-cyclohexyl-N-{7-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidin-6-yl}propanamide

Compound with the CAS number 941878-49-5 and the product name 3-cyclohexyl-N-{7-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidin-6-yl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound incorporates a cyclohexyl group and a 7-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidin core, which are critical for its pharmacological properties. The presence of these structural motifs suggests potential applications in the development of novel therapeutic agents.

The 7-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidin scaffold is a heterocyclic structure that has been extensively studied for its bioactivity. This particular scaffold is known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of the methyl group at the 7-position further enhances the compound's binding affinity to biological targets. Such modifications are often employed to optimize drug-like properties such as solubility, bioavailability, and metabolic stability.

The propanamide moiety in the compound's name indicates the presence of an amide bond, which is a common functional group in pharmaceuticals. Amides are known for their ability to improve pharmacokinetic profiles by enhancing lipophilicity and reducing water solubility. The cyclohexyl group attached to the nitrogen atom of the amide provides steric hindrance, which can influence the compound's interaction with biological targets. This structural feature is particularly important in drug design, as it can modulate binding affinity and selectivity.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The 1,3-thiazole ring is a prominent scaffold in many bioactive molecules due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. The derivative 7-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidin has been shown to exhibit significant activity against various pathogens and disease states. This compound's potential as an antimicrobial agent has been particularly explored in academic and industrial settings.

In vitro studies have demonstrated that compounds with similar structural motifs exhibit potent activity against bacterial and fungal strains. The cyclohexyl-N-propanamide moiety appears to contribute to the compound's ability to disrupt microbial cell membranes or interfere with essential metabolic pathways. These findings are particularly relevant in light of the growing concern over antibiotic resistance. The development of novel antimicrobial agents is crucial for addressing this global health challenge.

The synthesis of 3-cyclohexyl-N-{7-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidin-6-yl}propanamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the heterocyclic core efficiently. These methods are favored for their reliability and scalability in industrial settings.

The pharmacokinetic properties of this compound have been evaluated through preclinical studies. These studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the cyclohexyl group appears to enhance oral bioavailability while minimizing systemic toxicity. Such characteristics make this compound an attractive candidate for further development into a therapeutic agent.

Current research efforts are focused on exploring the mechanism of action of this compound in greater detail. Preliminary data suggest that it may interact with specific enzymes or receptors involved in pathogenic processes. Understanding these interactions will be crucial for designing next-generation derivatives with improved efficacy and reduced side effects.

The potential applications of this compound extend beyond antimicrobial therapy. Its structural features make it a versatile scaffold for developing drugs targeting other diseases such as cancer and inflammation-related disorders. Collaborative efforts between academic researchers and pharmaceutical companies are underway to translate these findings into clinical trials.

The regulatory landscape for new drug development continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such, compounds like 3-cyclohexyl-N-{7-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidin-6-y}lpropanamide must undergo comprehensive evaluation before reaching market approval. However, early successes in preclinical studies provide optimism for future advancements.

In conclusion,941878-49CAS No 94187849CAS No 94187849CAS No 94187849CAS No 94187849CAS No 94187849CAS No 94187849* represents a promising candidate for therapeutic development due to its unique structure and bioactivity profile,particularly its potential as an antimicrobial agent*。 Further research is warranted to fully elucidate its mechanisms of action and explore its clinical applications,while ensuring compliance with regulatory standards*.